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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)acetaldehyde

CAS No.: 43018-72-0

Cat. No.: B2667644

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of synthetic chemistry and drug discovery, the utility of a molecule is often

defined by its reactive potential and structural motifs. 2-(4-Chlorophenoxy)acetaldehyde, a

bifunctional molecule, represents a key building block for the synthesis of more complex

chemical entities. This guide aims to provide a comprehensive technical overview of 2-(4-
Chlorophenoxy)acetaldehyde, addressing its chemical identity, physicochemical properties,

probable synthetic routes, and potential applications, particularly as a precursor in

pharmaceutical and agrochemical research. Given the limited publicly available data on this

specific compound, this guide will also draw logical inferences from structurally related and

well-documented molecules to provide a holistic and practical perspective for the research

community.

Chemical Identity and Physicochemical Properties
2-(4-Chlorophenoxy)acetaldehyde is an aromatic ether and an aldehyde. The presence of a

reactive aldehyde group and a chlorophenoxy moiety makes it a valuable intermediate for
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introducing this specific pharmacophore into a larger molecule.

Property Value Source

CAS Number 43018-72-0 [1]

Molecular Formula C₈H₇ClO₂ [1]

Molecular Weight 170.59 g/mol [1]

SMILES O=CCOC1=CC=C(Cl)C=C1 [1]

Appearance
Likely a liquid or low-melting

solid
Inferred

PubChem CID Not available

Synthesis and Reaction Pathways
While specific, peer-reviewed synthesis protocols for 2-(4-Chlorophenoxy)acetaldehyde are

not extensively documented in public literature, a plausible and common synthetic route can be

inferred from fundamental organic chemistry principles and analogous reactions.

Proposed Synthesis Workflow
A logical approach to the synthesis of 2-(4-Chlorophenoxy)acetaldehyde would involve the

Williamson ether synthesis followed by a controlled oxidation or hydrolysis step.

Step 1: Williamson Ether Synthesis

Step 2: Acetal Hydrolysis

4-Chlorophenol

2-(4-Chlorophenoxy)acetaldehyde
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Caption: Proposed two-step synthesis of 2-(4-Chlorophenoxy)acetaldehyde.

Experimental Protocol Considerations
Step 1: Williamson Ether Synthesis of 2-(4-Chlorophenoxy)acetaldehyde diethyl acetal

Reaction Setup: To a solution of 4-chlorophenol in an aprotic polar solvent such as

tetrahydrofuran (THF), add sodium hydride (NaH) portion-wise at 0 °C under an inert

atmosphere (e.g., nitrogen or argon).

Deprotonation: Allow the reaction to stir at room temperature for 30-60 minutes to ensure

complete formation of the sodium 4-chlorophenoxide.

Nucleophilic Substitution: Add 2-chloroacetaldehyde diethyl acetal to the reaction mixture.

Heat the reaction to reflux and monitor by thin-layer chromatography (TLC) until the starting

material is consumed.

Workup and Isolation: Cool the reaction to room temperature and quench with water. Extract

the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic

layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced

pressure to yield the crude acetal-protected product.

Step 2: Acidic Hydrolysis to 2-(4-Chlorophenoxy)acetaldehyde

Hydrolysis: Dissolve the crude 2-(4-chlorophenoxy)acetaldehyde diethyl acetal in a

mixture of a suitable organic solvent (e.g., acetone or THF) and aqueous acid (e.g., 1M HCl).

Reaction Monitoring: Stir the reaction at room temperature and monitor by TLC for the

disappearance of the starting material.

Isolation and Purification: Once the reaction is complete, neutralize the acid with a mild base

(e.g., saturated sodium bicarbonate solution). Extract the product with an organic solvent.

The combined organic layers are then washed, dried, and concentrated. The final product

may require purification by column chromatography.

Applications in Research and Development

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b2667644/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-chlorophenoxy-acetaldehyde
https://www.benchchem.com/product/b2667644/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-chlorophenoxy-acetaldehyde
https://www.benchchem.com/product/b2667644/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-chlorophenoxy-acetaldehyde
https://www.benchchem.com/product/b2667644/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-chlorophenoxy-acetaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2667644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary utility of 2-(4-Chlorophenoxy)acetaldehyde lies in its role as a versatile

intermediate in organic synthesis.

Pharmaceutical Drug Development
The 4-chlorophenoxy moiety is present in a number of biologically active molecules. For

instance, compounds bearing this group have been investigated as inhibitors of leukotriene A4

hydrolase, a target for cardiovascular diseases[2]. The aldehyde functionality of 2-(4-
Chlorophenoxy)acetaldehyde allows for a variety of subsequent chemical transformations,

including:

Reductive Amination: To introduce secondary or tertiary amines, which are common in many

pharmaceutical agents.

Wittig Reaction: To form alkenes, providing a scaffold for further functionalization.

Aldol Condensation: To form α,β-unsaturated carbonyl compounds, which are precursors to

a wide range of heterocyclic systems.

Agrochemical Synthesis
Chlorophenoxy compounds are a well-established class of herbicides[3][4]. While 2-(4-
Chlorophenoxy)acetaldehyde itself is not a herbicide, it can serve as a precursor for the

synthesis of new and potentially more effective or selective herbicidal agents. The aldehyde

group can be transformed into various functional groups that may enhance the biological

activity or modify the physicochemical properties of the resulting molecule to improve its uptake

and translocation in plants.

Safety, Handling, and Storage
Given the absence of a specific safety data sheet for 2-(4-Chlorophenoxy)acetaldehyde, it is

prudent to handle this compound with the precautions required for its constituent functional

groups: an aldehyde and a chlorinated aromatic compound. The safety profile can be inferred

from related, well-characterized chemicals such as acetaldehyde and chloroacetaldehyde.
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Hazard Category
Precautionary Measures and Potential
Risks

Flammability

Acetaldehyde is a highly flammable liquid[5][6].

Assume 2-(4-Chlorophenoxy)acetaldehyde may

also be flammable. Keep away from heat,

sparks, open flames, and other ignition sources.

Toxicity

Chloroacetaldehyde is toxic if swallowed, fatal in

contact with skin, and fatal if inhaled[7]. Handle

with extreme caution in a well-ventilated fume

hood.

Corrosivity

Chloroacetaldehyde causes severe skin burns

and eye damage[7]. Wear appropriate personal

protective equipment (PPE).

Health Hazards
Suspected of causing cancer[7]. Avoid all direct

contact and inhalation.

Personal Protective Equipment (PPE)

Chemical-resistant gloves, safety goggles with

side shields or a face shield, and a lab coat are

mandatory. Use a respirator if there is a risk of

inhalation.

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area, away from

incompatible materials such as strong oxidizing

agents and bases.

Conclusion
2-(4-Chlorophenoxy)acetaldehyde is a valuable, though not extensively characterized,

chemical intermediate. Its bifunctional nature provides a gateway to a wide array of more

complex molecules with potential applications in both pharmaceutical and agrochemical

research. While a lack of comprehensive public data necessitates a cautious and inferred

approach to its synthesis and handling, the fundamental principles of organic chemistry provide

a solid framework for its effective and safe utilization in a research setting. As with any

chemical, a thorough risk assessment should be conducted before its use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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